Cas no 565449-49-2 (2-isopentylnicotinic acid)
2-isopentylnicotinic acid structure
Product Name:2-isopentylnicotinic acid
CAS No:565449-49-2
MF:C11H15NO2
MW:193.242303133011
CID:2112904
PubChem ID:17985111
Update Time:2025-04-21
2-isopentylnicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-isopentylnicotinic acid
- 565449-49-2
- DA-26074
- SCHEMBL2749868
-
- Inchi: 1S/C11H15NO2/c1-8(2)5-6-10-9(11(13)14)4-3-7-12-10/h3-4,7-8H,5-6H2,1-2H3,(H,13,14)
- InChI Key: IEDQEBIFCMOFFF-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CN=C1CCC(C)C)=O
Computed Properties
- Exact Mass: 193.110278721Da
- Monoisotopic Mass: 193.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2Ų
2-isopentylnicotinic acid Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jason Wan Lab Chip, 2020,20, 4528-4538
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